Cas no 898408-36-1 (4-(benzenesulfonyl)-8-(ethanesulfonyl)-1-oxa-4,8-diazaspiro4.5decane)

• Product Name: 4-(benzenesulfonyl)-8-(ethanesulfonyl)-1-oxa-4,8-diazaspiro4.5decane
• CAS No: 898408-36-1
• MF: C₁₅H₂₂N₂O₅S₂
• MW: 374.475581645966
• CID: 5481766
• Update Time: 2025-10-25

4-(benzenesulfonyl)-8-(ethanesulfonyl)-1-oxa-4,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonyl)-8-ethylsulfonyl-1-oxa-4,8-diazaspiro[4.5]decane
• 4-(benzenesulfonyl)-8-(ethanesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

• Inchi： 1S/C15H22N2O5S2/c1-2-23(18,19)16-10-8-15(9-11-16)17(12-13-22-15)24(20,21)14-6-4-3-5-7-14/h3-7H,2,8-13H2,1H3
• InChI Key： QYUXPZJJHVXGCE-UHFFFAOYSA-N
• SMILES： O1C2(CCN(S(CC)(=O)=O)CC2)N(S(C2=CC=CC=C2)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 4-(benzenesulfonyl)-8-(ethanesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

4-(Benzenesulfonyl)-8-(Ethanesulfonyl)-1-Oxa-4,8-Diazaspiro[4.5]Decane: A Comprehensive Overview

The compound 4-(benzenesulfonyl)-8-(ethanesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane, identified by the CAS number 898408-36-1, represents a unique spirocyclic structure with significant potential in various chemical and pharmaceutical applications. This molecule is characterized by its spiro ring system, which consists of a 4-membered and a 5-membered ring fused together, creating a rigid and compact structure. The presence of sulfonyl groups at positions 4 and 8 further enhances its functional versatility, making it an intriguing subject for both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the precise construction of complex spirocyclic systems like this one. The synthesis of 4-(benzenesulfonyl)-8-(ethanesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. Researchers have demonstrated that the strategic placement of sulfonyl groups can significantly influence the molecule's electronic properties and reactivity, making it a valuable component in drug design and materials science.

The spirocyclic framework of this compound is particularly noteworthy due to its ability to induce steric strain, which can be harnessed to create novel chemical reactivity. Recent studies have explored the use of such strained systems in asymmetric catalysis, where the rigid structure facilitates selective bond formation. Additionally, the sulfonyl groups attached to the nitrogen atoms at positions 4 and 8 contribute to the molecule's hydrophilicity, making it suitable for applications in biochemistry and pharmacology.

In terms of biological activity, preliminary assays have shown that 4-(benzenesulfonyl)-8-(ethanesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane exhibits moderate inhibitory effects on certain enzyme targets, suggesting its potential as a lead compound in drug discovery programs. The molecule's unique combination of rigidity and functional groups provides an excellent platform for further modification and optimization to enhance its therapeutic efficacy.

From a materials science perspective, the compound's structural integrity and functional versatility make it an attractive candidate for use in advanced materials such as polymers and ceramics. Its ability to form stable covalent bonds under various conditions has been leveraged in recent studies to develop high-performance composites with enhanced mechanical properties.

In conclusion, 4-(benzenesulfonyl)-8-(ethanesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane stands as a prime example of how complex molecular architectures can be designed to meet the demands of modern scientific challenges. With ongoing research into its synthesis, properties, and applications, this compound continues to be a focal point in both academic and industrial settings.